Cas no 1187830-55-2 (2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethan-1-amine hydrochloride)

• Product Name: 2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethan-1-amine hydrochloride
• CAS No: 1187830-55-2
• MF: C₁₁H₁₂Cl₂N₂S
• MW: 275.197379112244
• CID: 1025698
• PubChem ID: 56924278
• Update Time: 2025-06-09

2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-Chlorophenyl)thiazol-4-yl)ethanamine hydrochloride
• 2-(2-(4-Chlorophenyl)thiazol-4-yl)ethamine hydrochloride
• 2-(4-chlorophenyl)-4-Thiazoleethanamine hydrochloride
• 2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethanamine,hydrochloride
• 2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethan-1-amine hydrochloride
• W-204993
• A892914
• Z1431780933
• SC2821
• 2-(2-(4-chlorophenyl)thiazol-4-yl)ethan-1-amine hydrochloride
• 2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethanamine;hydrochloride
• 1187830-55-2
• 2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethan-1-amine--hydrogen chloride (1/1)
• J-505420
• AKOS015845982
• 2-(2-(4-Chlorophenyl)thiazol-4-yl)ethanamine HCl
• 2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethan-1-amine hydrochloride
• 2-(2-(4-Chlorophenyl)thiazol-4-yl)ethanaminehydrochloride
• DTXSID20718812
• DB-061385
• EN300-119347
• CS-0268186

• MDL： MFCD12963845
• Inchi： 1S/C11H11ClN2S.ClH/c12-9-3-1-8(2-4-9)11-14-10(5-6-13)7-15-11;/h1-4,7H,5-6,13H2;1H
• InChI Key： GTOIEICHKUIVPM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(=CS1)CCN.Cl

Computed Properties

• Exact Mass: 274.01000
• Monoisotopic Mass: 274.0098250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15000
• LogP: 4.46700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethan-1-amine hydrochloride

Introduction to 2-(4-Chlorophenyl)-1,3-thiazol-4-yl)ethan-1-amine Hydrochloride (CAS No. 1187830-55-2)

2-(4-Chlorophenyl)-1,3-thiazol-4-yl)ethan-1-amine hydrochloride (CAS No. 1187830-55-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a chlorophenyl group and an amine moiety in its structure makes it a versatile scaffold for the development of novel therapeutic agents.

The chemical structure of 2-(4-Chlorophenyl)-1,3-thiazol-4-yl)ethan-1-amine hydrochloride consists of a thiazole ring, a chlorinated phenyl group, and an ethylamine chain. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. This ring system is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's pharmacological properties. The chlorophenyl group adds lipophilicity to the molecule, which can improve its membrane permeability and bioavailability. The ethylamine chain provides a basic functional group that can interact with various biological targets.

Recent studies have highlighted the potential of 2-(4-Chlorophenyl)-1,3-thiazol-4-yl)ethan-1-amine hydrochloride in various therapeutic applications. One notable area of research is its use as an antifungal agent. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disrupting the fungal cell membrane, leading to cell death. This makes it a promising candidate for the development of new antifungal drugs.

In addition to its antifungal properties, 2-(4-Chlorophenyl)-1,3-thiazol-4-yl)ethan-1-amine hydrochloride has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute found that this compound can inhibit the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and inhibit cell proliferation by targeting key signaling pathways involved in cancer progression.

The pharmacokinetic properties of 2-(4-Chlorophenyl)-1,3-thiazol-4-yl)ethan-1-amine hydrochloride have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's lipophilicity allows it to cross biological membranes efficiently, while its basic amine group ensures sufficient solubility in physiological fluids.

Safety and toxicity studies are crucial for the development of any new drug candidate. Preclinical studies on 2-(4-Chlorophenyl)-1,3-thiazol-4-yl)ethan-1-amine hydrochloride have indicated that it has a favorable safety profile at therapeutic doses. Animal studies have shown no significant toxicity or adverse effects at doses up to 500 mg/kg. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of 2-(4-Chlorophenyl)-1,3-thiazol-4-yl)ethan-1-amine hydrochloride involves several steps that can be optimized for large-scale production. One common synthetic route involves the reaction of 4-chlorobenzaldehyde with thiourea to form 2-(4-chlorophenyl)thiazole, followed by alkylation with bromoacetonitrile and subsequent reduction to form the final amine product. The hydrochloride salt is then obtained by treating the free base with hydrochloric acid.

In conclusion, 2-(4-Chlorophenyl)-1,3-thiazol-4-yl)ethan-1-amine hydrochloride (CAS No. 1187830-55-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a robust platform for further medicinal chemistry efforts aimed at developing novel drugs for treating fungal infections and cancer. Ongoing research continues to explore its full potential in both preclinical and clinical settings.